3-{1-[(Benzyloxy)carbonyl]azetidin-3-yl}-1,2-oxazole-4-carboxylic acid

• Molecular Formula: C15H14N2O5
• Molecular Weight: 302.28 g/mol
• IUPAC Name: 3-(1-phenylmethoxycarbonylazetidin-3-yl)-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C15H14N2O5/c18-14(19)12-9-22-16-13(12)11-6-17(7-11)15(20)21-8-10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H,18,19)
• InChI Key: DJPORAJYSZQBJB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)OCC2=CC=CC=C2)C3=NOC=C3C(=O)O

Description

Systematic IUPAC Nomenclature and Structural Interpretation

The systematic IUPAC name for this compound is derived through a hierarchical analysis of its constituent groups and their positions. The parent heterocycle is 1,2-oxazole , a five-membered ring containing oxygen at position 1 and nitrogen at position 2. Substituents are numbered to assign the lowest possible locants:

• The azetidin-3-yl group (a four-membered nitrogen-containing ring) is attached to position 3 of the oxazole core.
• The benzyloxycarbonyl (Cbz) group modifies the azetidine nitrogen via a carbamate linkage, forming the 1-[(benzyloxy)carbonyl]azetidin-3-yl substituent.
• A carboxylic acid group resides at position 4 of the oxazole ring.

Applying IUPAC prioritization rules for functional groups, the carboxylic acid (-COOH) receives the suffix, while the Cbz-azetidine group is treated as a prefix. The full name is 5-{1-[(benzyloxy)carbonyl]azetidin-3-yl}-1,2-oxazole-4-carboxylic acid , though the original inverted numbering (3-{...}-1,2-oxazole-4-carboxylic acid) remains prevalent in synthetic chemistry literature.

Structural Interpretation :

• Oxazole core : Positions 1 (oxygen) and 2 (nitrogen) define the heterocycle’s orientation.
• Azetidine substitution : The Cbz group at N1 of azetidine introduces steric bulk and protects the amine during synthesis.
• Carboxylic acid : Positioned para to the azetidine substituent, enabling hydrogen bonding or salt formation.

Alternative Naming Conventions in Heterocyclic Chemistry Literature

While IUPAC nomenclature provides systematic clarity, synthetic chemists often employ non-IUPAC descriptors for brevity:

• Functional Group Prioritization :

  • The compound is occasionally termed Cbz-azetidine-oxazole-4-carboxylic acid , emphasizing the protective group (Cbz) and core heterocycles.
  • In medicinal chemistry contexts, it may be abbreviated as AZ-OXA-C4-COOH , though this is not standardized.

• Registry-Based Identifiers :

  • CAS Number 2580228-19-7 and PubChem CID 67042818 are widely used for database searches.
  • SMILES Notation : O=C(C1=CON=C1C2CN(C(OCc3ccccc3)=O)C2)O encodes the structure unambiguously.

• Historical Conventions :

  • Older literature might describe it as N-benzyloxycarbonyl-3-(4-carboxy-1,2-oxazol-3-yl)azetidine , inverting the substituent order.

Comparative Analysis of Related Azetidine-Oxazole Hybrid Structures

The structural and functional properties of 3-{1-[(benzyloxy)carbonyl]azetidin-3-yl}-1,2-oxazole-4-carboxylic acid become clearer when compared to analogous hybrids:

Compound Name	Molecular Formula	Substituent at Azetidine N1	Oxazole Substituent (Position 4)	Molecular Weight (g/mol)	Source
Target Compound	C₁₅H₁₄N₂O₅	Benzyloxycarbonyl (Cbz)	Carboxylic acid	302.28
5-{1-[(Tert-butoxy)carbonyl]azetidin-3-yl}-1,3-oxazole-4-carboxylic acid	C₁₂H₁₆N₂O₅	Tert-butoxycarbonyl (Boc)	Carboxylic acid	268.26
3-(Azetidin-3-yl)-1,2-oxazole-4-carboxylic acid	C₇H₈N₂O₃	Hydrogen	Carboxylic acid	168.15

Key Observations :

• Protective Group Impact :
  • Replacing Cbz with Boc reduces molecular weight by 34.02 g/mol and introduces tert-butyl steric effects.
  • The unprotected azetidine (third entry) lacks the carbamate, significantly lowering molecular weight and altering reactivity.

• Oxazole Substitution Patterns :

  • All analogues retain the carboxylic acid at position 4, suggesting its role as a hydrogen-bond donor or metal-chelating group.
  • Shifting the azetidine from position 3 to 5 (as in the Boc-protected analogue) alters ring electronics without changing the functional group arrangement.

• Synthetic Flexibility :

  • The Cbz group’s benzyl moiety allows for selective deprotection under hydrogenolysis, whereas Boc removal requires acidic conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{1-[(Benzyloxy)carbonyl]azetidin-3-yl}-1,2-oxazole-4-carboxylic acid typically involves multiple steps, starting from readily available starting materialsThe reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for cost-effectiveness and efficiency, often involving continuous flow reactors and automated systems to handle the complex reaction steps .

Chemical Reactions Analysis

Types of Reactions

3-{1-[(Benzyloxy)carbonyl]azetidin-3-yl}-1,2-oxazole-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to remove oxygen atoms or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions often involve controlled temperatures and pH levels to ensure the desired reaction pathway .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield carboxylic acids or ketones, while reduction could produce alcohols or alkanes .

Scientific Research Applications

3-{1-[(Benzyloxy)carbonyl]azetidin-3-yl}-1,2-oxazole-4-carboxylic acid is a complex organic molecule with an azetidine ring (a four-membered cyclic amine) and an oxazole moiety (a five-membered ring containing both nitrogen and oxygen). The benzyloxycarbonyl group acts as a protective group for the amine, increasing the compound's stability and reactivity in different chemical environments. This compound's applications extend into various fields, especially in synthesizing derivatives and analogs with improved biological activity or altered properties.

Scientific Research Applications

3-{1-[(Benzyloxy)carbonyl]azetidin-3-yl}-1,2-oxazole-4-carboxylic acid is used in interaction studies to understand its biological mechanisms. These investigations commonly focus on:

• Binding assays Determining the compound's affinity for target proteins.
• Cellular assays Examining the effects of the compound on cell-based systems.
• In vivo studies Evaluating the compound's efficacy and safety in living organisms.

These studies are essential for advancing this compound toward practical applications in medicine.

Structural Comparison

Several compounds share structural similarities with 3-{1-[(Benzyloxy)carbonyl]azetidin-3-yl}-1,2-oxazole-4-carboxylic acid. Some examples include:

• 3-{1-[Benzoyl]azetidin-3-yl}-1,2-thiazole This compound contains a thiazole ring instead of an oxazole. The presence of sulfur may result in different biological activities.
• 4-{[Benzyloxy]carbonyl}-pyrrolidine This compound has a similar carbonyl protection but with a pyrrolidine ring. The different ring size could lead to potentially different reactivity patterns.
• 5-(benzyloxy)-2-(methylamino)-benzoic acid This compound contains a benzoic acid structure. The different functional groups may affect its solubility and bioavailability.

Mechanism of Action

The mechanism of action of 3-{1-[(Benzyloxy)carbonyl]azetidin-3-yl}-1,2-oxazole-4-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or modulation of signal transduction pathways .

Comparison with Similar Compounds

Similar Compounds

• 3-{1-[(tert-Butoxy)carbonyl]azetidin-3-yl}-1,2-oxazole-4-carboxylic acid
• 1-[(tert-Butoxycarbonyl)azetidin-3-yl]methyl-1H-pyrazole-3-carboxylic acid

Uniqueness

What sets 3-{1-[(Benzyloxy)carbonyl]azetidin-3-yl}-1,2-oxazole-4-carboxylic acid apart is its unique combination of functional groups, which confer specific chemical reactivity and biological activity. This makes it a valuable compound for targeted research and development in various scientific fields .

Biological Activity

3-{1-[(Benzyloxy)carbonyl]azetidin-3-yl}-1,2-oxazole-4-carboxylic acid (CAS Number: 2580228-19-7) is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the compound's pharmacological properties, synthesis, and biological activity, supported by data tables and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is $C_{13}H_{13}N_{3}O_{4}$, with a molecular weight of approximately 302.28 Da. The compound features an azetidine ring and an oxazole moiety, which are known to contribute to various biological activities.

Structural Representation

The structural representation can be summarized as follows:

Property	Value
IUPAC Name	3-{1-[(Benzyloxy)carbonyl]azetidin-3-yl}-1,2-oxazole-4-carboxylic acid
CAS Number	2580228-19-7
Molecular Weight	302.28 Da
Molecular Formula	$C_{13}H_{13}N_{3}O_{4}$

Biological Activity

Research has shown that compounds containing azetidine and oxazole rings exhibit a variety of biological activities, including:

1. Antitumor Activity
Several studies have reported the antitumor potential of similar compounds. For instance, a study on hybrid molecules containing oxadiazole and thiadiazole moieties indicated significant antitumor activity against various cancer cell lines. The mechanism often involves the induction of apoptosis in cancer cells through the modulation of signaling pathways related to cell survival and proliferation .

2. Antimicrobial Properties
Compounds with similar structures have been evaluated for antimicrobial activity. The presence of the benzyloxycarbonyl group has been associated with enhanced interactions with microbial membranes, leading to increased efficacy against bacterial strains .

3. Kinase Inhibition
The compound's structure suggests potential as a kinase inhibitor, which is critical in treating various cancers. Kinase inhibitors target specific enzymes involved in cell signaling pathways that regulate cell division and survival .

Case Study 1: Antitumor Efficacy

In a recent study, a series of compounds similar to 3-{1-[(Benzyloxy)carbonyl]azetidin-3-yl}-1,2-oxazole-4-carboxylic acid were synthesized and tested for their antitumor properties. The results indicated that these compounds exhibited IC50 values in the low micromolar range against several cancer cell lines, suggesting significant potential for development as anticancer agents .

Case Study 2: Antimicrobial Activity

Another study focused on the antimicrobial efficacy of derivatives from the same chemical class. The results showed that certain derivatives displayed potent activity against resistant strains of bacteria, indicating their potential use in treating infections caused by multidrug-resistant organisms .

Q & A

Q. What are the established synthetic routes for 3-{1-[(Benzyloxy)carbonyl]azetidin-3-yl}-1,2-oxazole-4-carboxylic acid, and how do reaction conditions influence yield and purity?

• Methodological Answer : The synthesis typically involves two key steps: (1) introducing the benzyloxycarbonyl (Cbz) protecting group to the azetidine nitrogen via carbamate formation, and (2) coupling the azetidine moiety with the oxazole-carboxylic acid fragment. For example, PharmaBlock Sciences ( ) employs tert-butyloxycarbonyl (Boc) and Cbz groups for amino protection in analogous compounds, suggesting the use of benzyl chloroformate or similar reagents for Cbz installation. Cyclization reactions (e.g., Huisgen cycloaddition or palladium-catalyzed cross-coupling) are critical for oxazole ring formation. Yields depend on solvent choice (e.g., anhydrous DMF or THF), temperature control (0–25°C), and purification methods (e.g., column chromatography or recrystallization). Impurities often arise from incomplete deprotection or side reactions; optimizing stoichiometry and reaction time mitigates these issues .

Q. Which analytical techniques are recommended for confirming the structural integrity and purity of this compound?

• Methodological Answer : Key techniques include:

• Nuclear Magnetic Resonance (NMR) : 1H and 13C NMR confirm regiochemistry and functional group integrity (e.g., Cbz carbonyl at ~155 ppm).
• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC with UV detection (λ = 210–254 nm) assesses purity (>95% typically required).
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight (e.g., exact mass for C16H15N3O5: 329.1006 Da).
• X-ray Diffraction (XRD) : Single-crystal XRD resolves stereochemistry and crystal packing, as demonstrated in polymorphic studies of similar compounds ().
• Infrared Spectroscopy (IR) : Confirms carbonyl stretches (C=O at ~1700 cm⁻¹) and absence of unwanted functional groups .

Q. What are the critical handling and storage considerations to prevent compound degradation?

• Methodological Answer : Based on safety data for structurally related azetidine derivatives ():

• Storage : Keep at 2–8°C in airtight, light-resistant containers under inert gas (e.g., argon) to minimize hydrolysis of the Cbz group.
• Handling : Use gloveboxes or fume hoods to avoid moisture and oxygen exposure. Avoid grinding unless necessary, as mechanical stress can induce polymorphic transitions ().
• Stability Monitoring : Conduct periodic HPLC analysis to detect degradation products (e.g., free azetidine or benzoic acid derivatives) .

Advanced Research Questions

Q. How can researchers address polymorphic transitions observed during mechanical processing (e.g., grinding) of this compound, and what implications do these transitions have on bioactivity studies?

• Methodological Answer : Polymorphic transitions, such as those induced by grinding ( ), alter solubility, bioavailability, and stability. To study and mitigate these effects:

• Analytical Tools : Use powder X-ray diffraction (PXRD) to identify crystal forms and differential scanning calorimetry (DSC) to assess thermal stability.
• Computational Modeling : Density functional theory (DFT) calculates pairwise interaction energies to predict stable polymorphs.
• Bioactivity Implications : Compare dissolution rates and cellular uptake of different polymorphs using in vitro assays (e.g., Caco-2 permeability). If a metastable polymorph shows enhanced solubility, stabilize it via co-crystallization or excipient formulation .

Q. What computational strategies predict the reactivity and interaction mechanisms of this compound in biological systems?

• Methodological Answer :

• Docking Studies : Use software like AutoDock Vina to model interactions with target proteins (e.g., enzymes with azetidine-binding pockets).
• Molecular Dynamics (MD) : Simulate ligand-protein binding stability over time (10–100 ns trajectories) to identify key residues for mutagenesis validation.
• Quantum Mechanics/Molecular Mechanics (QM/MM) : Analyze electronic effects of the oxazole ring on reaction pathways (e.g., nucleophilic attack at the carboxylic acid group).
• ADMET Prediction : Tools like SwissADME estimate pharmacokinetic properties (e.g., logP, bioavailability) to prioritize derivatives for synthesis .

Q. In designing derivatives for structure-activity relationship (SAR) studies, what functionalization strategies minimize interference with the oxazole and azetidine rings' electronic environments?

• Methodological Answer :

• Azetidine Modifications : Introduce electron-withdrawing groups (e.g., fluorine at the 3-position) via nucleophilic substitution while retaining the Cbz group ().
• Oxazole Functionalization : Use Suzuki-Miyaura coupling to add aryl groups at the 5-position without disrupting the conjugated π-system.
• Carboxylic Acid Bioisosteres : Replace the -COOH group with tetrazoles or acyl sulfonamides to enhance metabolic stability while maintaining hydrogen-bonding capacity.
• Protection/Deprotection : Temporarily protect reactive sites (e.g., silyl ethers for hydroxyl groups) during multi-step syntheses .

Q. How can contradictory bioactivity data across studies be systematically resolved?

• Methodological Answer : Contradictions may arise from:

• Polymorphism : Validate crystal forms via PXRD and retest bioactivity.
• Impurity Profiles : Reanalyze batches using LC-MS to identify trace contaminants (e.g., deprotected azetidine).
• Assay Variability : Standardize protocols (e.g., cell line passage number, serum concentration) and use internal controls.
• Statistical Rigor : Apply multivariate analysis to isolate confounding variables (e.g., solvent residues in DMSO stocks) .